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This guide provides an objective comparison of finite element analysis (FEA) predictions with

experimental data for the impact testing of composite poles. The content is designed to assist

researchers and professionals in validating their numerical models and understanding the

complex dynamics of composite structures under impact loads.

Data Presentation: FEA vs. Experimental Results
The validation of a finite element model is critically dependent on the correlation between its

predictions and empirical data obtained from physical tests. For the impact analysis of a Glass

Fiber Reinforced Polymer (GFRP) lighting pole, a direct comparison reveals a strong

agreement between the two methodologies, albeit with predictable variances.

A study on the dynamic behavior of a 5-meter tall tapered GFRP pole under a simulated vehicle

collision provides a clear example of this correlation. The finite element model, when compared

to the experimental results, demonstrated a high degree of accuracy in predicting the structural

response. The peak impact load forecasted by the FE model was approximately 5.6% higher

than the value recorded during the physical test, while the maximum displacement was over-

predicted by about 9.4%.[1] This level of agreement validates the FE model for further

parametric studies.[1]
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Performance Metric
Experimental
Result

Finite Element
Analysis (FEA)
Prediction

Percentage
Difference

Peak Impact Load Reference Value + 5.6% 5.6%

Maximum

Displacement
Reference Value + 9.4% 9.4%

Table 1: Comparison of Experimental and Finite Element Analysis (FEA) results for a GFRP

pole under impact loading. The experimental result is taken as the reference value.

Experimental Protocols
A robust experimental setup is fundamental to acquiring reliable data for the validation of finite

element models. The following protocol outlines a typical methodology for the impact testing of

composite poles.

Objective: To simulate a vehicular collision and measure the dynamic response of a GFRP

lighting pole.

Apparatus:

Impactor: A 500 kg drop-weight with a hemispherical impact head.

Test Specimen: A 5-meter tall tapered GFRP pole.

Fixturing: The base of the pole is securely mounted to a rigid foundation, often incorporating

a steel sleeve, base plate, and anchor bolts to replicate in-service conditions.[1]

Data Acquisition System: High-speed cameras, accelerometers, and strain gauges placed at

critical locations on the pole to record the impact event, accelerations, and deformations.

Procedure:

The GFRP pole is vertically mounted and secured in the test fixture.
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Instrumentation, including accelerometers and strain gauges, is attached to the pole at

predetermined locations to capture the dynamic response.

The 500 kg drop-weight is raised to a height of 400 mm above the designated impact point

on the pole.[1]

High-speed cameras are positioned to capture the impact event from multiple angles.

The drop-weight is released, impacting the GFRP pole.

The data from the accelerometers and strain gauges are recorded throughout the impact

event.

Post-impact, the pole is inspected for visible damage such as cracks, delamination, and fiber

breakage.

Mandatory Visualization
The following diagrams illustrate the logical workflow of the finite element model validation

process and a conceptual representation of the damage progression in a composite pole

during an impact event.
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Composite Pole Damage Progression

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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